Oxathiolan
Oxathiolan
Brand Name:
Vulcanchem
CAS No.:
137530-41-7
VCID:
VC0192947
InChI:
InChI=1S/C8H10FN3O3S/c9-4-1-12(8(14)11-7(4)10)5-3-16-6(2-13)15-5/h1,5-6,13H,2-3H2,(H2,10,11,14)/t5-,6+/m1/s1
SMILES:
C1C(OC(S1)CO)N2C=C(C(=NC2=O)N)F
Molecular Formula:
C8H10FN3O3S
Molecular Weight:
247.25 g/mol
Oxathiolan
CAS No.: 137530-41-7
VCID: VC0192947
Molecular Formula: C8H10FN3O3S
Molecular Weight: 247.25 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| CAS No. | 137530-41-7 |
|---|---|
| Product Name | Oxathiolan |
| Molecular Formula | C8H10FN3O3S |
| Molecular Weight | 247.25 g/mol |
| IUPAC Name | 4-amino-5-fluoro-1-[(2S,5R)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]pyrimidin-2-one |
| Standard InChI | InChI=1S/C8H10FN3O3S/c9-4-1-12(8(14)11-7(4)10)5-3-16-6(2-13)15-5/h1,5-6,13H,2-3H2,(H2,10,11,14)/t5-,6+/m1/s1 |
| Standard InChIKey | XQSPYNMVSIKCOC-RITPCOANSA-N |
| SMILES | C1C(OC(S1)CO)N2C=C(C(=NC2=O)N)F |
| Canonical SMILES | C1C(OC(S1)CO)N2C=C(C(=NC2=O)N)F |
| Appearance | White to Pale Yellow Solid |
| Purity | > 95% |
| Synonyms | 1-(2-(hydroxymethyl)oxathiolan-5-yl)-5-fluorocytosine 2',3',5-FTC 2',3'-dideoxy-5-fluoro-3'-thiacytidine 2',3'-dideoxy-5-fluoro-3'-thiacytidine, (2S-cis)-isomer 5-fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)cytosine 524W91 BW 524W91 BW-524W91 BW524W91 Racivi |
| PubChem Compound | 454858 |
| Last Modified | Aug 15 2023 |
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